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Compound of Interest

Compound Name: 2-Chloro-5-methyl-3-nitropyridine

Cat. No.: B188117 Get Quote

Technical Data Sheet: 2-Chloro-5-methyl-3-
nitropyridine
Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical data for 2-Chloro-5-methyl-3-nitropyridine, a

heterocyclic compound often utilized as a pharmaceutical intermediate.

Physicochemical Properties
The fundamental molecular properties of 2-Chloro-5-methyl-3-nitropyridine have been

determined and are summarized below. This data is essential for stoichiometric calculations,

analytical method development, and chemical synthesis workflows.

Property Value Reference(s)

Molecular Formula C₆H₅ClN₂O₂ [1][2]

Molecular Weight 172.57 g/mol [1][2][3]

CAS Number 23056-40-8 [1][2]

Methodology and Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b188117?utm_src=pdf-interest
https://www.benchchem.com/product/b188117?utm_src=pdf-body
https://www.benchchem.com/product/b188117?utm_src=pdf-body
https://www.echemi.com/products/pd180521144309-2-chloro-5-methyl-3-nitropyridine.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/705918
https://www.echemi.com/products/pd180521144309-2-chloro-5-methyl-3-nitropyridine.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/705918
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-methyl-5-nitropyridine
https://www.echemi.com/products/pd180521144309-2-chloro-5-methyl-3-nitropyridine.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/705918
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The data presented in this guide is based on standardized computational and analytical

methods widely accepted in the chemical sciences.

Molecular Formula (C₆H₅ClN₂O₂): The formula is derived from the compound's known

chemical structure, which consists of a pyridine ring substituted with a chloro group, a methyl

group, and a nitro group.

Molecular Weight (172.57 g/mol ): This value is calculated based on the molecular formula

using standard atomic weights of its constituent elements: Carbon (C), Hydrogen (H),

Chlorine (Cl), Nitrogen (N), and Oxygen (O).[3]

Experimental protocols for determining basic molecular weight and formula are foundational

techniques in chemistry and are not detailed here. Similarly, visual diagrams for signaling

pathways or complex experimental workflows are not applicable to the presentation of this

compound's core molecular data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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